Cas no 67451-77-8 (3-(3-Methylcyclohexyl)propanoic acid)

• Product Name: 3-(3-Methylcyclohexyl)propanoic acid
• CAS No: 67451-77-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2797571
• PubChem ID: 57429405
• Update Time: 2025-04-21

3-(3-Methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50726369
• 67451-77-8
• AKOS014777948
• SCHEMBL3230054
• XEUUTAGUTIEOGB-UHFFFAOYSA-N
• 3-(3-Methylcyclohexyl)propanoic acid

• Inchi： 1S/C10H18O2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)
• InChI Key： XEUUTAGUTIEOGB-UHFFFAOYSA-N
• SMILES： OC(CCC1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids